Cas no 106271-03-8 (Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester)

• Product Name: Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester
• CAS No: 106271-03-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1175275
• Update Time: 2024-08-05

Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (hexahydro-2H-azepin-2-ylidene)-, diethyl ester
• Propanedioic acid, 2-(hexahydro-2H-azepin-2-ylidene)-, 1,3-diethyl ester

• Inchi： 1S/C13H21NO4/c1-3-17-12(15)11(13(16)18-4-2)10-8-6-5-7-9-14-10/h14H,3-9H2,1-2H3
• InChI Key： FLLAVXJISDAIDA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C1\CCCCCN\1)/C(OCC)=O

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 328.3±42.0 °C(Predicted)
• pka: 3.62±0.20(Predicted)